Cas no 1053115-83-5 (N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide
• CAS No: 1053115-83-5
• MF: C₂₆H₂₂N₄O₂S
• MW: 454.543484210968
• CID: 5332666
• Update Time: 2025-06-28

N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide
• N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide
• N-(2-ethylphenyl)-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• N-(2-ethylphenyl)-2-[(3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetamide

• Inchi： 1S/C26H22N4O2S/c1-2-17-10-6-8-14-20(17)27-22(31)16-33-26-28-21-15-9-7-13-19(21)24-29-23(25(32)30(24)26)18-11-4-3-5-12-18/h3-15,23H,2,16H2,1H3,(H,27,31)
• InChI Key： SLQGXNXOUACVPC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1CC)=O)C1=NC2C=CC=CC=2C2=NC(C3C=CC=CC=3)C(N21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 806
• XLogP3: 4.9
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide (CAS 1053115-83-5)

The compound N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide (CAS 1053115-83-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique imidazo[1,2-c]quinazoline core and sulfanylacetamide side chain, this compound exhibits potential biological activities that are currently under investigation. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, given its structural resemblance to other pharmacologically active molecules.

In recent years, the demand for novel heterocyclic compounds like N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide has surged due to their versatility in drug discovery. The imidazo[1,2-c]quinazoline scaffold, in particular, is known for its ability to interact with various biological targets, making it a hot topic in cancer research and inflammatory disease studies. This compound’s CAS 1053115-83-5 identifier is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key features of N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is its potential role in targeted therapy. The sulfanylacetamide moiety is often associated with enhanced binding affinity to specific proteins, which could explain its promising preclinical results. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce off-target effects. This aligns with the broader trend in precision medicine, where customized treatments are developed based on molecular profiling.

From a synthetic chemistry perspective, the preparation of CAS 1053115-83-5 involves multi-step reactions, including the formation of the imidazo[1,2-c]quinazoline ring system and subsequent functionalization with the sulfanylacetamide group. The compound’s purity and stability are critical for reproducible biological testing, which is why analytical techniques like HPLC and NMR are routinely employed for characterization. These details are often sought after by chemists and pharmacologists working on similar small-molecule inhibitors.

The growing interest in N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is also reflected in online search trends. Queries such as "imidazo[1,2-c]quinazoline derivatives," "sulfanylacetamide applications," and "CAS 1053115-83-5 supplier" are increasingly common, indicating its relevance in both academic and industrial settings. Additionally, discussions around drug repurposing and combination therapies have further highlighted the potential of this compound in addressing unmet medical needs.

In conclusion, N-(2-ethylphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide (CAS 1053115-83-5) represents a fascinating area of research with broad implications for drug development. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its mechanisms of action, this molecule could pave the way for innovative treatments in oncology, immunology, and beyond.